Acridine orange 10-nonyl bromide

Specification

• Description: Acridine orange 10-nonyl is a mitochondrial dye and derivative of acridine orange that incorporates into the cardiolipin-rich inner mitochondrial membrane. It selectively binds to cardiolipin-containing liposomes over phosphatidylserine- and phosphatidylinositol-containing liposomes in vitro (Kas = 0.002, 7,000, and 7,000 mM, respectively). Acridine orange 10-nonyl binding to mitochondria is abolished by the mitochondrial uncoupler FCCP in rat cortical astrocytes, neonatal cardiomyocytes, and isolated brain mitochondria, indicating dependence on mitochondrial membrane potential. Acridine orange 10-nonyl displays excitation/emission maxima of 490/510 nm, respectively, and has been used to quantify cardiolipin content and mitochondrial mass in isolated mitochondria and cellular systems.; The fluorescent dye 10-N-nonyl acridine orange (NAO) is extensively used for location and quantitative assays of cardiolipin in living cells on the assumption of its high specificity for cardiolipin
• CAS No.: 75168-11-5
• Molecular Formula: C26H38BrN3
• Molecular Weight: 472.5 g/mol
• IUPAC Name: 3-N,3-N,6-N,6-N-tetramethyl-10-nonylacridin-10-ium-3,6-diamine;bromide
• Standard InChI: InChI=1S/C26H38N3.BrH/c1-6-7-8-9-10-11-12-17-29-25-19-23(27(2)3)15-13-21(25)18-22-14-16-24(28(4)5)20-26(22)29;/h13-16,18-20H,6-12,17H2,1-5H3;1H/q+1;/p-1
• Standard InChI Key: DRBHTUDHPPBMCD-UHFFFAOYSA-M
• SMILES: CCCCCCCCC[N+]1=C2C=C(C=CC2=CC3=C1C=C(C=C3)N(C)C)N(C)C.[Br-]
• Canonical SMILES: CCCCCCCCC[N+]1=C2C=C(C=CC2=CC3=C1C=C(C=C3)N(C)C)N(C)C.[Br-]
• Appearance: Solid powder